Cas no 1352510-39-4 (2-(6-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde)

• Product Name: 2-(6-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• CAS No: 1352510-39-4
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 5188831
• Update Time: 2025-10-30

2-(6-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(6-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• 1-Pyrrolidinecarboxaldehyde, 2-(6-phenoxy-3-pyridinyl)-

• Inchi： 1S/C16H16N2O2/c19-12-18-10-4-7-15(18)13-8-9-16(17-11-13)20-14-5-2-1-3-6-14/h1-3,5-6,8-9,11-12,15H,4,7,10H2
• InChI Key： MAFIYAIVPKOSNV-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCC1C1=CC=C(OC2=CC=CC=C2)N=C1

Additional information on 2-(6-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

Recent Advances in the Study of 2-(6-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS: 1352510-39-4)

The compound 2-(6-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS: 1352510-39-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of 2-(6-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific protein-protein interactions (PPIs). Its unique structural features, including the pyrrolidine-1-carbaldehyde moiety and the phenoxy-pyridin-3-yl group, make it a versatile scaffold for drug discovery. Researchers have successfully utilized this compound in the development of inhibitors for kinases and other enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor in the synthesis of a series of potent and selective inhibitors for the JAK-STAT signaling pathway. The study demonstrated that derivatives of 2-(6-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde exhibited nanomolar affinity for JAK2 and STAT3, with promising in vitro and in vivo efficacy in models of autoimmune diseases and certain cancers. The researchers also noted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another significant advancement was reported in a 2024 Nature Communications article, where the compound was used to develop a new class of allosteric modulators for G protein-coupled receptors (GPCRs). The study revealed that modifications to the pyrrolidine-1-carbaldehyde group could fine-tune the selectivity and potency of these modulators, offering a novel approach to targeting GPCRs implicated in neurological disorders. The findings underscore the compound's potential as a versatile building block in drug design.

Ongoing research is also exploring the application of 2-(6-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde in the development of PROTACs (Proteolysis Targeting Chimeras). Preliminary data suggest that the compound's ability to form stable interactions with E3 ubiquitin ligases makes it a valuable component in the design of targeted protein degraders. This could open new avenues for the treatment of diseases that are currently considered "undruggable."

In conclusion, 2-(6-Phenoxy-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS: 1352510-39-4) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibitors to GPCR modulators and PROTACs. Its versatility and efficacy in preclinical models highlight its potential for further development into clinically relevant therapeutics. Future research should focus on optimizing its derivatives for improved selectivity and safety profiles, as well as exploring its utility in combination therapies.